Cas no 1372713-62-6 (2-ethyl-2H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 2-ethyl-2H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1372713-62-6
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD29033787
• CID: 4594311
• PubChem ID: 84107008
• Update Time: 2023-08-10

2-ethyl-2H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2H-1,2,3-triazole-4-carboxylic acid
• 2-ethyltriazole-4-carboxylic acid
• Z2216711606

• MDL： MFCD29033787
• Inchi： 1S/C5H7N3O2/c1-2-8-6-3-4(7-8)5(9)10/h3H,2H2,1H3,(H,9,10)
• InChI Key： FEUUHWYUKDPCKU-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(CC)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• XLogP3: 0.4
• Topological Polar Surface Area: 68